Cas no 102783-76-6 (DANSYL-DL-NORVALINE PIPERIDINIUM)

• Product Name: DANSYL-DL-NORVALINE PIPERIDINIUM
• CAS No: 102783-76-6
• MF: C₂₂H₃₃N₃O₄S
• MW: 435.580124616623
• CID: 125268
• PubChem ID: 74933994
• Update Time: 2025-08-03

DANSYL-DL-NORVALINE PIPERIDINIUM Chemical and Physical Properties

Names and Identifiers

• DANSYL-DL-NORVALINE PIPERIDINIUM
• Dansyl-(D,L)-norvaline piperidinium salt
• 102783-76-6
• 2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]pentanoic acid;piperidine

• Inchi： 1S/C17H22N2O4S.C5H11N/c1-4-7-14(17(20)21)18-24(22,23)16-11-6-8-12-13(16)9-5-10-15(12)19(2)3;1-2-4-6-5-3-1/h5-6,8-11,14,18H,4,7H2,1-3H3,(H,20,21);6H,1-5H2
• InChI Key： DYWNTZPEFCLIRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NC(C(=O)O)CCC)(=O)=O.N1CCCCC1

Computed Properties

• Exact Mass: 435.21939
• Monoisotopic Mass: 435.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 98.74

DANSYL-DL-NORVALINE PIPERIDINIUM Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on DANSYL-DL-NORVALINE PIPERIDINIUM

DANSYL-DL-NORVALINE PIPERIDINIUM: Applications and Significance in Modern Chemical Biology

DANSYL-DL-NORVALINE PIPERIDINIUM, a derivative of the compound with CAS no. 102783-76-6, has emerged as a versatile tool in the field of chemical biology. This compound, characterized by its unique structural and functional properties, has garnered significant attention due to its potential applications in various biochemical assays and drug discovery processes. The DANSYL group, a sulfonated fluorescent tag, enhances the compound's utility in labeling and detecting biological molecules, making it indispensable in contemporary research.

The DANSYL moiety is known for its excellent fluorescence properties, which allow for high sensitivity in detection assays. When attached to DL-norvaline, a non-proteinogenic amino acid, the resulting piperidinium salt exhibits enhanced solubility and stability, facilitating its use in aqueous environments. This feature is particularly valuable in biochemical studies where maintaining the integrity of the analyte is crucial.

In recent years, DANSYL-DL-NORVALINE PIPERIDINIUM has found applications in the study of enzyme kinetics and protein interactions. Its ability to label biomolecules without significantly altering their native conformation makes it an ideal candidate for studying dynamic processes in biological systems. Researchers have leveraged this compound to investigate the mechanisms of protease activity, where the DANSYL tag provides a reliable means of tracking substrate binding and product release.

Moreover, the compound has been utilized in the development of novel diagnostic tools. The fluorescence emitted by DANSYL-DL-NORVALINE PIPERIDINIUM upon excitation at specific wavelengths allows for real-time monitoring of biological events. This capability has been exploited in flow cytometry and microplate readers, enabling high-throughput screening of potential drug candidates. The integration of this compound into diagnostic assays has significantly improved the accuracy and efficiency of identifying bioactive molecules.

Advances in mass spectrometry have further expanded the utility of DANSYL-DL-NORVALINE PIPERIDINIUM. The sulfonated group enhances ionization efficiency, allowing for precise identification and quantification of labeled peptides and proteins. This has been particularly useful in proteomics studies, where large-scale analysis of protein expression patterns is essential for understanding complex biological pathways.

The development of new synthetic methodologies has also contributed to the growing interest in DANSYL-DL-NORVALINE PIPERIDINIUM. Recent innovations have enabled more efficient and scalable synthesis of this compound, reducing costs and improving availability for researchers worldwide. These advancements have fostered a more collaborative environment in chemical biology, where shared resources and standardized reagents enhance experimental reproducibility.

Future research directions suggest that DANSYL-DL-NORVALINE PIPERIDINIUM could play a pivotal role in developing targeted therapeutics. Its ability to selectively label specific biomolecules opens up possibilities for creating novel drug delivery systems. By conjugating this compound with therapeutic agents, researchers aim to enhance drug targeting and reduce off-target effects, thereby improving treatment outcomes.

In conclusion, DANSYL-DL-NORVALINE PIPERIDINIUM represents a significant advancement in chemical biology research. Its unique properties make it an invaluable tool for studying enzyme kinetics, protein interactions, and developing diagnostic assays. As synthetic methods continue to improve and new applications are discovered, this compound is poised to remain at the forefront of biochemical innovation.